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For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a summary of the available physical and structural information for

the chemical compound with CAS number 24856-79-9, identified as diammonium ethyl
phosphate. It is important to note that publicly available data on this specific compound is

limited. Much of the detailed experimental data found in broader searches pertains to the more

common inorganic fertilizer, diammonium phosphate (DAP) (CAS 7783-28-0), and care should

be taken not to confuse the two.

Diammonium ethyl phosphate is the di-ammonium salt of monoethyl phosphate. Its chemical

structure consists of an ethyl phosphate anion and two ammonium cations.

Chemical Structure
The structure of diammonium ethyl phosphate is characterized by the ionic association of

two ammonium ions (NH₄⁺) with one ethyl phosphate ion (CH₃CH₂OPO₃²⁻).

Molecular Formula: C₂H₁₃N₂O₄P[1]

SMILES: CCOP(=O)([O-])[O-].[NH4+].[NH4+]

InChI: InChI=1S/C2H7O4P.2H3N/c1-2-6-7(3,4)5;;/h2H2,1H3,(H2,3,4,5);2*1H3[1]
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Physical and Chemical Properties
Quantitative data for the physical properties of diammonium ethyl phosphate are not

extensively reported in publicly accessible literature. The following table summarizes the

computed data available. For context, some experimental properties of the related but distinct

compound, diammonium phosphate (DAP), are also provided in a separate table.

Table 1: Computed Physical and Chemical Properties of Diammonium Ethyl Phosphate (CAS

24856-79-9)

Property Value Source

Molecular Weight 160.11 g/mol PubChem[1]

IUPAC Name
azane;ethyl dihydrogen

phosphate
PubChem[1]

Topo. Polar Surface Area 83.7 Å² PubChem[1]

Hydrogen Bond Donor Count 4 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 1 PubChem

Table 2: Experimental Physical Properties of Diammonium Phosphate (DAP) (CAS 7783-28-0)

for Reference

Property Value Source

Melting Point 155 °C (decomposes) ChemBK, Chemsrc[2]

Solubility in Water 588 g/L (at 20 °C) Mosaic Crop Nutrition[3]

pH of Solution 7.5 - 8.0
Mosaic Crop Nutrition,

Wikipedia[3][4]

Density 1.619 g/cm³ U.S. EPA[5]
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Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of

diammonium ethyl phosphate are not available in the cited literature. However, standard

analytical methods for determining the physicochemical properties of organic salts would be

applicable. These would include:

Melting Point Determination: Using a standard melting point apparatus (e.g., capillary

method).

Solubility Studies: Gravimetric analysis of saturated solutions in various solvents at

controlled temperatures.

pH Measurement: Potentiometric measurement of an aqueous solution of known

concentration.

Structural Elucidation: Spectroscopic methods such as Nuclear Magnetic Resonance (NMR)

and Infrared (IR) spectroscopy, along with mass spectrometry.

A method for the synthesis of diammonium phosphate involves the neutralization reaction of

phosphoric acid with ammonia.[6][7] A similar principle would apply to the synthesis of

diammonium ethyl phosphate, likely through the reaction of monoethyl phosphoric acid with

ammonia. Purification can be achieved through recrystallization.[8]

Signaling Pathways and Biological Activity
There is no information available in the public domain regarding any signaling pathways or

specific biological activities associated with diammonium ethyl phosphate. This is consistent

with the nature of the compound as a simple organic salt, which is not typically investigated for

bioactivity in the same manner as complex pharmaceutical molecules. Therefore, a diagram for

signaling pathways cannot be generated.

Logical Relationship: Component Parts
The following diagram illustrates the simple ionic composition of diammonium ethyl
phosphate.
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Caption: Ionic components of Diammonium Ethyl Phosphate.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, diammonium ethyl phosphate is classified as a substance that causes severe

skin burns and eye damage.[1] Standard laboratory safety precautions, including the use of

personal protective equipment such as gloves and safety glasses, should be followed when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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